Cas no 663625-65-8 (Benzoic acid, 3-amino-4-[2-(2-aminophenoxy)ethoxy]-, methyl ester)

• Product Name: Benzoic acid, 3-amino-4-[2-(2-aminophenoxy)ethoxy]-, methyl ester
• CAS No: 663625-65-8
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 396411
• PubChem ID: 71375074
• Update Time: 2025-04-19

Benzoic acid, 3-amino-4-[2-(2-aminophenoxy)ethoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-[2-(2-aminophenoxy)ethoxy]-, methyl ester
• methyl 3-amino-4-[2-(2-aminophenoxy)ethoxy]benzoate
• 663625-65-8
• DTXSID00797827

• Inchi： 1S/C16H18N2O4/c1-20-16(19)11-6-7-15(13(18)10-11)22-9-8-21-14-5-3-2-4-12(14)17/h2-7,10H,8-9,17-18H2,1H3
• InChI Key： YHFLRRUXXWFNOK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1N)CCOC1C=CC=CC=1N

Computed Properties

• Exact Mass: 302.12674
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• PSA: 96.8